3-(4-fluoro-3-methylphenyl)-N-((6-(furan-3-yl)pyridin-3-yl)methyl)propanamide

• IUPAC Name: 3-(4-fluoro-3-methylphenyl)-N-[[6-(furan-3-yl)pyridin-3-yl]methyl]propanamide
• InChI: InChI=1S/C20H19FN2O2/c1-14-10-15(2-5-18(14)21)4-7-20(24)23-12-16-3-6-19(22-11-16)17-8-9-25-13-17/h2-3,5-6,8-11,13H,4,7,12H2,1H3,(H,23,24)
• InChI Key: RWSMMKVSFJDVAH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)CCC(=O)NCC2=CN=C(C=C2)C3=COC=C3)F
• Molecular Formula: C20H19FN2O2
• Molecular Weight: 338.4 g/mol

Description

3-(4-fluoro-3-methylphenyl)-N-((6-(furan-3-yl)pyridin-3-yl)methyl)propanamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound is commonly referred to as "compound X" in scientific literature.

Scientific Research Applications

Chemical Inhibitors and Enzyme Selectivity

Research on chemical inhibitors, particularly in the context of cytochrome P450 isoforms, highlights the importance of understanding enzyme selectivity and the development of specific inhibitors for therapeutic applications. The selectivity of inhibitors is crucial for deciphering the involvement of specific enzyme isoforms in drug metabolism and potential drug-drug interactions, a principle that could be relevant to the study and application of 3-(4-fluoro-3-methylphenyl)-N-((6-(furan-3-yl)pyridin-3-yl)methyl)propanamide (Khojasteh et al., 2011).

Fluorinated Compounds in Drug Development

The role of fluorinated pyrimidines in cancer treatment, such as 5-Fluorouracil, exemplifies the significance of fluorinated compounds in medicinal chemistry. These compounds' synthesis, metabolic studies, and incorporation into therapeutic regimens underscore the ongoing need for novel fluorinated entities in drug discovery and development (Gmeiner, 2020).

Synthesis and Application of Fluorescent Chemosensors

The development of chemosensors based on specific chemical scaffolds, such as 4-Methyl-2,6-diformylphenol (DFP), for detecting various analytes demonstrates the utility of complex molecules in sensing applications. This area could provide insights into designing molecules like this compound for specific binding and detection purposes (Roy, 2021).

Optoelectronic Materials

Research on quinazolines and pyrimidines for optoelectronic materials, including their incorporation into π-extended conjugated systems for novel optoelectronic materials, highlights the potential of complex organic molecules in technological applications. This suggests potential avenues for the application of similar compounds in the development of materials with specific electronic or photonic properties (Lipunova et al., 2018).